3,3-Difluorocyclopentanecarbonitrile
Overview
Description
3,3-Difluorocyclopentanecarbonitrile (3,3-DFCN) is a chemical compound composed of a cyclopentane ring with a fluorine atom attached to each of the three carbon atoms and a nitrile group attached to the fourth carbon atom. It is a colorless liquid at room temperature, with a boiling point of 76.5°C and a melting point of -45.5°C. 3,3-DFCN is a versatile organic compound with a wide range of applications in scientific research and industrial processes.
Scientific Research Applications
Medicine: Drug Synthesis and Development
3,3-Difluorocyclopentanecarbonitrile: is utilized in the pharmaceutical industry as a building block for the synthesis of various drugs. Its unique structure, featuring two fluorine atoms, makes it an important intermediate in the development of fluorinated pharmaceuticals. These compounds often exhibit enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets .
Material Science: Polymer Production
In material science, 3,3-Difluorocyclopentanecarbonitrile serves as a monomer for creating specialized polymers. The incorporation of difluorinated cyclopentane into polymers can lead to materials with exceptional chemical resistance, thermal stability, and mechanical properties. These materials are sought after in high-performance applications such as aerospace and electronics .
Environmental Science: Green Chemistry
Environmental scientists are exploring the use of 3,3-Difluorocyclopentanecarbonitrile in green chemistry applications. Its potential to act as a solvent or reagent that is less hazardous and more sustainable than traditional options is of particular interest. This aligns with the principles of green chemistry, aiming to reduce the environmental impact of chemical processes .
Analytical Chemistry: Chromatography
In analytical chemistry, 3,3-Difluorocyclopentanecarbonitrile may be used as a standard or derivatization agent in chromatographic methods. Its well-defined properties allow for precise calibration and improved detection of analytes in complex mixtures, enhancing the accuracy of analytical results .
Pharmaceutical Research: Drug Delivery Systems
Research in pharmaceutical sciences has investigated the role of 3,3-Difluorocyclopentanecarbonitrile in drug delivery systems. Its structural attributes could potentially be harnessed to develop novel delivery mechanisms that control the release rate of active pharmaceutical ingredients, optimizing therapeutic outcomes .
Industrial Processes: Fluorination Reactions
In industrial chemical processes, 3,3-Difluorocyclopentanecarbonitrile is used in fluorination reactions. The introduction of fluorine atoms into organic compounds can significantly alter their physical and chemical properties, making them suitable for a variety of industrial applications, including agrochemicals and surface treatments .
Biochemistry: Metabolic Studies
Biochemists utilize 3,3-Difluorocyclopentanecarbonitrile in metabolic studies to trace the pathways and mechanisms of fluorinated compounds within biological systems. Its distinct fluorine atoms can act as markers, providing insights into the metabolism and pharmacokinetics of fluorinated drugs .
Agriculture: Pesticide Development
In agriculture, 3,3-Difluorocyclopentanecarbonitrile can be a precursor in the synthesis of novel pesticides. The addition of fluorine atoms to pesticides can enhance their effectiveness, reduce required dosages, and potentially decrease the environmental impact of pest control measures .
properties
IUPAC Name |
3,3-difluorocyclopentane-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F2N/c7-6(8)2-1-5(3-6)4-9/h5H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STKFQATVJLFZCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1C#N)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60856641 |
Source
|
| Record name | 3,3-Difluorocyclopentane-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60856641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Difluorocyclopentanecarbonitrile | |
CAS RN |
1379014-57-9 |
Source
|
| Record name | 3,3-Difluorocyclopentane-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60856641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,3-difluorocyclopentane-1-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
